Cas no 16750-40-6 (3-aminobutanenitrile)

• Product Name: 3-aminobutanenitrile
• CAS No: 16750-40-6
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00047911
• CID: 188967
• PubChem ID: 123366
• Update Time: 2025-04-19

3-aminobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3-amino-
• 3-aminobutanenitrile
• 2-Cyano-1-methylethylamine
• 3-Aminobutyronitrile
• b-Aminobutyronitrile
• Butyronitrile,3-amino- (6CI,8CI)
• SB44698
• DTXSID40903768
• Butyronitrile, 3-amino-
• beta-Aminobutyronitrile
• SY294704
• AKOS010135585
• (R)-3-Aminobutanenitrile
• PPBSMPOYVPZOFM-UHFFFAOYSA-N
• (S)-3-aminobutanenitrile,679808-74-3 - EBuyChem.com
• 679808-74-3
• .beta.-Aminobutyronitrile
• MFCD12197314
• NoName_4511
• 16750-40-6
• EN300-59896

• MDL： MFCD00047911
• Inchi： 1S/C4H8N2/c1-4(6)2-3-5/h4H,2,6H2,1H3
• InChI Key： PPBSMPOYVPZOFM-UHFFFAOYSA-N
• SMILES： NC(C)CC#N

Computed Properties

• Exact Mass: 84.06884
• Monoisotopic Mass: 84.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81